Cas no 6313-76-4 (2-(ethylsulfanyl)pyridine)
2-(ethylsulfanyl)pyridine structure
Product Name:2-(ethylsulfanyl)pyridine
CAS No:6313-76-4
MF:C7H10BrNS
MW:220.129999637604
CID:958795
PubChem ID:54609123
Update Time:2025-04-19
2-(ethylsulfanyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(ethylsulfanyl)pyridine
- 2-ethylsulfanylpyridine,hydrobromide
- NSC40186
- NSC-40186
- 2-(Ethylsulfanyl)pyridine--hydrogen bromide (1/1)
- 6313-76-4
- DTXSID00714812
-
- Inchi: 1S/C7H9NS.BrH/c1-2-9-7-5-3-4-6-8-7;/h3-6H,2H2,1H3;1H
- InChI Key: POJPFZQDPZGNJZ-UHFFFAOYSA-N
- SMILES: Br.S(C1C=CC=CN=1)CC
Computed Properties
- Exact Mass: 139.04567
- Monoisotopic Mass: 218.972
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 75.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.2A^2
Experimental Properties
- Density: 1.07
- Boiling Point: 228.2°C at 760 mmHg
- Flash Point: 91.8°C
- Refractive Index: 1.558
- PSA: 12.89
- LogP: 3.15170
2-(ethylsulfanyl)pyridine Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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